1-[(4-Fluorophenyl)carbamoyl]-3-fluorosulfonyloxybenzene

• IUPAC Name: 1-[(4-fluorophenyl)carbamoyl]-3-fluorosulfonyloxybenzene
• InChI: InChI=1S/C13H9F2NO4S/c14-10-4-6-11(7-5-10)16-13(17)9-2-1-3-12(8-9)20-21(15,18)19/h1-8H,(H,16,17)
• InChI Key: KIWKBEMUBQHPAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OS(=O)(=O)F)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C13H9F2NO4S
• Molecular Weight: 313.28 g/mol

Description

1-[(4-Fluorophenyl)carbamoyl]-3-fluorosulfonyloxybenzene is a chemical compound that is commonly referred to as FSBA. It is a fluorinated aryl azide compound that is used in a variety of scientific research applications. FSBA is known for its ability to selectively label proteins and peptides, making it a valuable tool for studying biological systems.

Mechanism of Action

The mechanism of action of FSBA involves the formation of a covalent bond between the photoreactive group of FSBA and a specific amino acid residue on the target protein or peptide. This covalent bond allows for the selective labeling of the target molecule, which can then be detected and analyzed using a variety of techniques.
Biochemical and Physiological Effects:
FSBA is generally considered to be a safe and non-toxic compound at the concentrations used in scientific research. However, it is important to note that the covalent labeling of proteins and peptides can potentially alter their biochemical and physiological properties. Therefore, it is important to carefully consider the potential effects of FSBA labeling on the target molecule and to use appropriate controls in experimental design.

Advantages and Limitations for Lab Experiments

One of the main advantages of FSBA labeling is its selectivity for specific amino acid residues on the target protein or peptide. This allows for the precise labeling of individual molecules or domains within a larger protein complex. However, one limitation of FSBA labeling is the potential for off-target labeling or non-specific binding, which can complicate data interpretation.

Future Directions

There are several potential future directions for the use of FSBA in scientific research. One area of interest is the development of new labeling strategies that incorporate different photoreactive groups or chemical modifications to improve labeling efficiency and specificity. Additionally, there is potential for the use of FSBA in the development of new diagnostic or therapeutic agents for a variety of diseases. Finally, the continued use of FSBA in the study of protein-protein interactions and other biological processes will likely lead to new insights into the mechanisms underlying these processes.

Synthesis Methods

The synthesis of FSBA involves a multi-step process that begins with the preparation of 1-[(4-fluorophenyl)carbamoyl]-3-nitrobenzene. This compound is then converted to 1-[(4-fluorophenyl)carbamoyl]-3-aminobenzene, which is subsequently reacted with sodium azide to produce 1-[(4-fluorophenyl)carbamoyl]-3-azidobenzene. Finally, the azide group is replaced with a sulfonyl fluoride group to yield FSBA.

Scientific Research Applications

FSBA is commonly used in scientific research to selectively label proteins and peptides. This is achieved by incorporating a photoreactive group into the molecule, which allows for covalent attachment to the target protein or peptide upon exposure to UV light. This labeling technique has a variety of applications, including the study of protein-protein interactions, protein localization, and protein turnover.